Cas no 1704095-76-0 (1-(4-Bromo-3-fluorobenzyl)-4-methylpiperidine)

• Product Name: 1-(4-Bromo-3-fluorobenzyl)-4-methylpiperidine
• CAS No: 1704095-76-0
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• CID: 4703554
• Update Time: 2023-08-14

1-(4-Bromo-3-fluorobenzyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorobenzyl)-4-methylpiperidine
• AM87987
• 1-(4-Bromo-3-fluorobenzyl)-4-methylpiperidine

• Inchi： 1S/C13H17BrFN/c1-10-4-6-16(7-5-10)9-11-2-3-12(14)13(15)8-11/h2-3,8,10H,4-7,9H2,1H3
• InChI Key： WLKRVQVQPLKZOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CN1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 308.3±27.0 °C at 760 mmHg
• Flash Point: 140.2±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Bromo-3-fluorobenzyl)-4-methylpiperidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines